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Compound of Interest

Compound Name: Cinnamyl Acetate

Cat. No.: B086382 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

a comprehensive understanding of safety protocols and logistical measures for handling

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of cinnamyl acetate, encompassing operational

procedures and disposal plans to ensure a safe laboratory environment.

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for cinnamyl acetate, crucial for

assessing its hazards.
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Property Value Reference

Molecular Formula C₁₁H₁₂O₂ [1]

Molecular Weight 176.21 g/mol [1]

Physical State Liquid [1]

Appearance Colorless to yellow clear liquid [2]

Flash Point 118 °C (244.40 °F) [2]

Oral LD50 (Rat) 3300 mg/kg [2][3]

Oral LD50 (Mouse) 4750 mg/kg [2]

Dermal LD50 (Rabbit) >5000 mg/kg [3]

Occupational Exposure Limits

No data available for OSHA

PEL, NIOSH REL, or ACGIH

TLV.

[1]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure to cinnamyl acetate. The

following PPE is recommended:

Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are mandatory.[1] In situations with a higher risk of splashing, a face shield should

be used.[1] All eyewear must be approved under government standards such as OSHA 29

CFR 1910.133 or EU EN166.[1][2]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[2] Chemically resistant

nitrile rubber gloves with a thickness of 0.4 mm are a suitable option.[4]

Clothing: A laboratory coat and close-toed footwear are the minimum requirements.[1] For

more extensive handling, wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection:
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Under conditions of adequate general and local exhaust ventilation, respiratory protection

may not be necessary.[1]

If ventilation is insufficient, or if irritation is experienced, a NIOSH- or CEN-certified

respirator should be used.[1][2] Respirators are not a substitute for proper engineering

controls.[1]

Operational Plans
Handling and Storage

Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Use only in areas with adequate general and local exhaust ventilation to keep airborne

concentrations low.[1]

Avoid breathing vapors or fumes.[1]

Keep containers tightly closed when not in use.[1]

Keep away from sources of ignition.[1]

Storage:

Store in a tightly-closed container.[2]

Store in a cool, dry, and well-ventilated area.[2]

Store away from incompatible substances.[2]

Accidental Release Measures
In the event of a spill:

Immediate Actions:
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Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Wear appropriate PPE as outlined above.[1]

Keep unprotected personnel away from the spill area.[1]

Containment and Cleanup:

Prevent the spill from entering drains, waterways, or soil.[1]

For small spills, absorb the material with an inert substance such as vermiculite, sand, or

earth.[2]

For large spills, dike the material to prevent further spreading.[5]

Collect the absorbed material and place it into a suitable, clean, dry, and closed container

for disposal.[2]

Disposal Plan
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[1]

Product Disposal:

Dispose of cinnamyl acetate in accordance with all federal, state, and local regulations.

[1]

Consult with a licensed professional waste disposal service to ensure proper disposal.

Packaging Disposal:

Do not reuse empty containers.[1]

Dispose of contaminated packaging as unused product, following all applicable

regulations.[1]
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Emergency and First Aid Protocols
Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected skin with running water for at least 15 minutes

while removing any contaminated clothing and shoes.[1] Seek immediate medical attention.

[1]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, administer oxygen. If the

person is not breathing, give artificial respiration. Seek medical aid.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

with water. Never give anything by mouth to an unconscious person.[1] Seek immediate

medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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